Cas no 1806965-97-8 (4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-carbonyl chloride
• CAS No: 1806965-97-8
• MF: C₈H₅ClF₂N₂O₃
• MW: 250.586707830429
• CID: 4897673
• Update Time: 2025-10-22

4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-carbonyl chloride

• Inchi： 1S/C8H5ClF2N2O3/c1-3-6(13(15)16)5(8(10)11)4(2-12-3)7(9)14/h2,8H,1H3
• InChI Key： MZRZKAPNYFUIBL-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C)C(=C1C(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.2
• Topological Polar Surface Area: 75.8

Additional information on 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-carbonyl chloride

Introduction to 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-carbonyl chloride (CAS No. 1806965-97-8)

4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-carbonyl chloride, identified by the CAS number 1806965-97-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities and utility in synthetic chemistry. The presence of a difluoromethyl group and a carbonyl chloride moiety in its structure endows it with unique reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in the development of central nervous system (CNS) drugs, anticancer agents, and anti-inflammatory compounds. Recent studies have highlighted the role of difluoromethyl substituted compounds in improving pharmacokinetic profiles, particularly in terms of reducing susceptibility to enzymatic degradation. For instance, modifications involving this group have been shown to prolong the half-life of certain therapeutic agents, thereby increasing their efficacy.

The carbonyl chloride functional group in 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-carbonyl chloride serves as a versatile electrophile, facilitating various nucleophilic substitution reactions. This property makes it an indispensable building block in organic synthesis, particularly in the construction of heterocyclic scaffolds that are prevalent in many biologically active compounds. The nitro group present in the molecule further contributes to its reactivity, allowing for reduction to amino groups or further functionalization via diazotization reactions.

In the realm of pharmaceutical research, this compound has been utilized as a key intermediate in the synthesis of novel drug candidates. Its structural features make it amenable to modifications that can fine-tune biological activity, solubility, and pharmacokinetic properties. For example, recent studies have demonstrated its application in the development of kinase inhibitors, where the combination of a difluoromethyl group and a pyridine core provides optimal interactions with target enzymes. Additionally, its incorporation into peptidomimetics has shown promise in targeting specific biological pathways involved in inflammation and cancer.

The agrochemical industry has also recognized the potential of 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-carbonyl chloride due to its structural similarity to known herbicides and fungicides. Researchers have leveraged its reactivity to develop new compounds with enhanced efficacy against pests and pathogens while maintaining environmental safety. The introduction of fluorine atoms into agrochemicals is particularly advantageous because fluorine can improve lipophilicity and reduce susceptibility to degradation by environmental factors.

From a synthetic chemistry perspective, this compound exemplifies the importance of multifunctional intermediates in streamlining drug discovery processes. The availability of such intermediates allows chemists to rapidly explore diverse chemical space without having to synthesize each component from scratch. This efficiency is crucial for high-throughput screening programs and for accelerating the transition from hit identification to lead optimization.

Recent advances in computational chemistry have further enhanced the utility of 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-carbonyl chloride by enabling virtual screening and molecular docking studies. These computational methods allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. The integration of machine learning algorithms with traditional medicinal chemistry approaches has also facilitated the identification of novel derivatives with improved properties.

The versatility of this compound is further underscored by its application in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. The pyridine core provides a stable platform for these transformations, while the electrophilic nature of the carbonyl chloride allows for selective functionalization at multiple sites. Such reactions are pivotal in generating libraries of compounds for subsequent biological evaluation.

In conclusion, 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-carbonyl chloride (CAS No. 1806965-97-8) represents a significant advancement in synthetic organic chemistry with broad implications for pharmaceutical and agrochemical innovation. Its unique structural features, including the difluoromethyl group and the carbonyl chloride moiety, make it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow even further.